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An In-depth Examination of the Availability, Properties, and Synthetic Utility of a Key
Heterocyclic Building Block for Researchers, Scientists, and Drug Development Professionals.

In the intricate world of medicinal chemistry and organic synthesis, the pyridine scaffold
remains a cornerstone for the development of novel therapeutics and functional materials.[1] Its
derivatives are integral to a vast array of biologically active compounds.[1] Among these, 6-
Chloropyridine-2-carboximidamide and its related structures represent a critical class of
intermediates, offering versatile handles for molecular elaboration. This technical guide
provides a comprehensive overview of the commercial availability, physicochemical properties,
and key applications of the closely related and more readily available compound, 6-
Chloropyridine-2-carboxylic acid amide, a crucial precursor in numerous synthetic endeavors.

Correct Nomenclature and Commercial Availability

It is important to clarify a point of nomenclature. While the query specified "6-Chloropyridine-
2-carboximidamide," a thorough search of commercial supplier databases reveals that the
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more commonly listed and available compound is 6-Chloropyridine-2-carboxylic acid amide,
with the CAS Number 7059-61-2.[2][3][4] This amide is readily available from several major
chemical suppliers, ensuring a reliable supply chain for research and development purposes.

For researchers looking to procure this compound, the following table summarizes its
availability from prominent vendors:

) . Available
Supplier Product Name CAS Number Purity/Grades .
Quantities
6-Chloropyridine-
Sigma-Aldrich 2-carboxylic acid  7059-61-2 AldrichCPR 19, 59
amide
6-Chloropyridine-
BLD Pharm 2-carboxylic acid  7059-61-2 N/A Inquire
amide
6-Chloropyridine-
) i ) For R&D use )
ChemicalBook 2-carboxylicacid  7059-61-2 | Inquire
only

amide

Note: Availability and quantities are subject to change. It is recommended to consult the
suppliers’ websites for the most current information.

Physicochemical Properties and Safety Data

Understanding the fundamental properties of a chemical is paramount for its safe handling and
successful application in experimental work. 6-Chloropyridine-2-carboxylic acid amide is a solid
at room temperature. For detailed safety and handling information, it is crucial to consult the
Safety Data Sheet (SDS) provided by the supplier.[5]

Key Handling and Storage Recommendations:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat when handling this compound.
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¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

» First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If
inhaled, move to fresh air. If swallowed, seek medical attention.[5]

Synthetic Utility and Applications in Drug Discovery

The true value of 6-Chloropyridine-2-carboxylic acid amide lies in its versatility as a synthetic
intermediate. The pyridine ring, activated by the electron-withdrawing chloro and carboxamide
groups, is amenable to a variety of chemical transformations. The carboxamide functional
group can be hydrolyzed to the corresponding carboxylic acid, which in turn can be converted
to a range of other functional groups. The chlorine atom can be displaced through nucleophilic
aromatic substitution, allowing for the introduction of diverse substituents.

This synthetic flexibility has led to the incorporation of the 6-chloropyridine-2-carboxamide
scaffold and its derivatives into a multitude of research areas, particularly in the quest for new
therapeutic agents.

Role in the Development of Novel Antimicrobial Agents

Pyridine carboxamide derivatives have shown significant promise as antimicrobial agents.[6]
Research has demonstrated that modifications of the pyridine core can lead to compounds with
potent activity against various pathogens. For example, the synthesis of chiral macrocyclic and
linear pyridine carboxamides has yielded compounds with significant antibacterial and
antifungal properties.[6] The general structure-activity relationship (SAR) suggests that the
pyridine and amide moieties are crucial for antimicrobial activity.[6]

Application in Antitubercular Drug Discovery

The fight against tuberculosis has also benefited from research into pyridine carboxamide
derivatives.[7] Synthetic strategies often involve the conversion of a pyrazinoic acid to an acyl
chloride, followed by reaction with various amines to generate a library of pyrazine-2-
carboxamides for screening.[7] While not a direct application of 6-chloropyridine-2-
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carboxamide, this highlights the importance of the broader class of chloro-substituted
heterocyclic carboxamides in developing new treatments for infectious diseases.

Use in the Synthesis of Kinase Inhibitors

Pyridine carboxamide scaffolds are also prevalent in the design of kinase inhibitors for cancer
therapy. The ability to readily modify the pyridine ring allows for the fine-tuning of interactions
with the kinase active site, leading to potent and selective inhibitors.

Synthetic Workflow: From Carboxylic Acid to
Diverse Amides

A common synthetic route involving a related starting material, 6-chloropyridine-2-carboxylic
acid, illustrates the pathway to generating a variety of amide derivatives. This workflow is
fundamental to creating compound libraries for drug screening.

6-Chloropyridine-2-carboxylic acid

Primary Amine (R-NH2) ES-ChIoropyridine-Z-carbonyI chIorida Secondary Amine (R2NH)

N-substituted N,N-disubstituted
6-Chloropyridine-2-carboxamide

6-Chloropyridine-2-carboxamide
Click to download full resolution via product page

Caption: General synthetic scheme for the preparation of amide derivatives.

This diagram illustrates a common and effective one-pot synthesis of amides from carboxylic
acids using thionyl chloride (SOCI2) for activation.[8]

Conclusion
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While "6-Chloropyridine-2-carboximidamide" may not be a readily available commercial

product, the closely related 6-Chloropyridine-2-carboxylic acid amide (CAS 7059-61-2) is a

commercially accessible and synthetically valuable building block. Its utility in the synthesis of

diverse heterocyclic compounds makes it a key resource for researchers in drug discovery and

materials science. A thorough understanding of its properties, safe handling procedures, and

synthetic potential is essential for leveraging this versatile intermediate to its full potential in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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